Ethyl 2-(cyanomethyl)benzoate

• IUPAC Name: ethyl 2-(cyanomethyl)benzoate
• InChI: InChI=1S/C11H11NO2/c1-2-14-11(13)10-6-4-3-5-9(10)7-8-12/h3-6H,2,7H2,1H3
• InChI Key: IASCYHRLSNAZIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1CC#N
• Molecular Formula: C11H11NO2
• DSSTOX Substance ID: DTXSID00498261
• Molecular Weight: 189.21 g/mol
• CAS No.: 19821-21-7

Description

Ethyl 2-(cyanomethyl)benzoate is a chemical compound with the molecular formula C11H11NO2 and a molecular weight of 189.21.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11NO2/c1-2-14-11(13)10-6-4-3-5-9(10)7-8-12/h3-6H,2,7H2,1H3. The compound has 3 H-bond acceptors, 0 H-bond donors, and 5 freely rotating bonds. Its ACD/LogP value is 1.96.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 332.1±25.0 °C at 760 mmHg, and a flash point of 156.7±9.9 °C. Its vapor pressure is 0.0±0.7 mmHg at 25°C, and it has an enthalpy of vaporization of 57.5±3.0 kJ/mol. The compound’s molar refractivity is 52.1±0.3 cm3, and its polarizability is 20.7±0.5 10-24 cm3.

Scientific Research Applications

Applications in Organic Synthesis and Chemical Reactions

• Use in Protection and Deprotection of Alcohols : Ethyl 2-(cyanomethyl)benzoate derivatives, such as 2-[(2-Arylmethyloxy)ethyl]benzoates, are valuable in protecting alcohols in organic synthesis. They can be efficiently deprotected using palladium(0) catalysts under specific conditions (Watanabe & Nakamura, 1997).

• Role in Hydrolysis and Cyclization Reactions : The cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin, a reaction related to this compound, has been studied, showing acid-catalyzed pseudo-first-order kinetics. This has implications for understanding related chemical processes (Di Loreto, Czarnowski, & dos Santos Afonso, 2002).

• Involvement in Catalytic Processes : this compound-related compounds have been utilized in catalytic processes like Knoevenagel condensation, demonstrating their versatility in organic synthesis (Liu & Ai, 2012).

• Synthesis of Complex Organic Compounds : this compound derivatives are involved in the synthesis of intricate organic structures, highlighting their significance in the creation of novel compounds (Manolov, Morgenstern, & Hegetschweiler, 2012).

Biological and Environmental Applications

• Development of Anti-juvenile Hormone Agents : Certain derivatives of this compound, like ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate, have shown potential as anti-juvenile hormone agents, indicating their possible applications in biological studies (Kuwano et al., 2008).

• Implications in Liquid Crystal Research : Compounds related to this compound have been synthesized for use in the study of liquid crystalline polysiloxanes, indicating their importance in materials science (Bracon, Guittard, Givenchy, & Géribaldi, 2000).

Educational Implications

• Role in Organic Chemistry Education : this compound-related compounds have been used in educational settings, particularly in teaching organic chemistry laboratory courses. Their synthesis processes serve as effective educational tools (Chen et al., 2017).

Safety and Hazards

Ethyl 2-(cyanomethyl)benzoate is classified as dangerous, with hazard statements H301+H311+H331-H315-H319 indicating toxicity if swallowed, in contact with skin, or if inhaled, and causing skin and eye irritation. Precautionary measures include avoiding release to the environment and wearing protective gloves, eye protection, and face protection.